Cas no 91066-47-6 (5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole)
91066-47-6 structure
Product Name:5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
CAS No:91066-47-6
MF:C11H11ClN2O3
MW:254.66964173317
MDL:MFCD06386694
CID:817618
PubChem ID:2517660
Update Time:2025-04-19
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole,5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-
- 5-(CHLOROMETHYL)-3-(3,4-DIMETHOXYPHENYL)-1,2,4-OXADIAZOLE
- 5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4] oxadiazole
- DTXSID40368873
- MFCD06386694
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-
- CS-10461
- EN300-12140
- AKOS000349139
- Z85918826
- SR-01000064574-1
- 5-Chloromethyl-3-(3,4-dimethoxy-phenyl)-[1, 2,4]oxadiazole
- SR-01000064574
- BB 0242367
- 5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4]oxadiazole
- SCHEMBL2538786
- 91066-47-6
- 5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
-
- MDL： MFCD06386694
- Inchi： 1S/C11H11ClN2O3/c1-15-8-4-3-7(5-9(8)16-2)11-13-10(6-12)17-14-11/h3-5H,6H2,1-2H3
- InChI Key： PROALHWGUKNCJY-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2C=CC(=C(C=2)OC)OC)=NO1
Computed Properties
- Exact Mass: 254.046
- Monoisotopic Mass: 254.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- Density: 1.275
- Boiling Point: 383.6°Cat760mmHg
- Flash Point: 185.8°C
- Refractive Index: 1.537
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B419273-50mg |
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B419273-100mg |
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B419273-500mg |
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 500mg |
$ 210.00 | 2022-06-07 | ||
| abcr | AB303213-1 g |
5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4]oxadiazole; 95% |
91066-47-6 | 1 g |
€212.00 | 2023-07-19 | ||
| Chemenu | CM314416-1g |
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 95%+ | 1g |
$187 | 2024-07-20 | |
| Fluorochem | 047434-1g |
5-Chloromethyl-3-(3,4-dimethoxyphenyl)-[1,2,4]oxadiazole |
91066-47-6 | 95% | 1g |
￡113.00 | 2022-03-01 | |
| Enamine | EN300-12140-0.05g |
5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 95.0% | 0.05g |
$30.0 | 2025-03-21 | |
| Enamine | EN300-12140-0.1g |
5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 95.0% | 0.1g |
$45.0 | 2025-03-21 | |
| Enamine | EN300-12140-0.25g |
5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 95.0% | 0.25g |
$64.0 | 2025-03-21 | |
| Enamine | EN300-12140-0.5g |
5-(chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
91066-47-6 | 95.0% | 0.5g |
$102.0 | 2025-03-21 |
5-(Chloromethyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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